Cas no 23541-25-5 (Adenosine,2,3-dihydro-2-oxo-N-(2-phenylethyl)-)

• Product Name: Adenosine,2,3-dihydro-2-oxo-N-(2-phenylethyl)-
• CAS No: 23541-25-5
• MF: C₁₈H₂₁N₅O₅
• MW: 387.389843702316
• CID: 274029
• PubChem ID: 322910
• Update Time: 2025-04-19

Adenosine,2,3-dihydro-2-oxo-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine,2,3-dihydro-2-oxo-N-(2-phenylethyl)-
• 9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(2-phenylethylamino)-1H-purin-2-one
• 2-Hydroxy-N6-phenethyladenosin
• 9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(phenethylamino)-1H-purin-2-one
• AC1L87GI
• N6-phenethyl-isoguanosine
• NSC281317
• 23541-25-5
• NSC-281317
• DTXSID50314220

• Inchi： 1S/C18H21N5O5/c24-8-11-13(25)14(26)17(28-11)23-9-20-12-15(21-18(27)22-16(12)23)19-7-6-10-4-2-1-3-5-10/h1-5,9,11,13-14,17,24-26H,6-8H2,(H2,19,21,22,27)
• InChI Key： XXHAZFAEDJTBDG-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2=C(NCCC3C=CC=CC=3)NC(N=C12)=O)O)O

Computed Properties

• Exact Mass: 387.15443
• Monoisotopic Mass: 387.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 139.01
• LogP: -0.12900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides